Cas no 885521-46-0 (3-Iodo-1H-indazole-5-carboxylic acid)

• Product Name: 3-Iodo-1H-indazole-5-carboxylic acid
• CAS No: 885521-46-0
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• MDL: MFCD07781585
• CID: 840493
• PubChem ID: 24728200
• Update Time: 2025-10-31

3-Iodo-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indazole-5-carboxylic acid
• 3-iodo-2H-indazole-5-carboxylic acid
• 3-Iodo-5-(1H)indazole carboxylic acid
• 3-Iodoindazole-5-carboxylic acid
• 3-IODOINDAZOLE -5-CARBOXYLIC ACID
• AK102197
• 3-IODO-1H-INDAZOLE-5-CARBOXYLICACID
• DYZNTIADYAHDQK-UHFFFAOYSA-N
• BCP20835
• 4372AC
• 3-iodo-1H-indazol-5-carboxylic acid
• PB14502
• FCH1385710
• 3-Iodo-5-(1H)indazole carboxylic acid
• AX8233736
• AB1011550
• AB0105412
• ST1100592
• Q
• 3-Iodo-1H-indazole-5-carboxylic acid (ACI)
• DS-3785
• AKOS016004054
• MFCD07781585
• EN300-226479
• SY097258
• SCHEMBL2560742
• 885521-46-0
• CS-0041145
• DTXSID70646257
• AC-35639

• MDL： MFCD07781585
• Inchi： 1S/C8H5IN2O2/c9-7-5-3-4(8(12)13)1-2-6(5)10-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： DYZNTIADYAHDQK-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(NN=C2I)=CC=1)O

Computed Properties

• Exact Mass: 287.93957g/mol
• Monoisotopic Mass: 287.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 512.1°C at 760 mmHg

3-Iodo-1H-indazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 3-Iodo-1H-indazole-5-carboxylic acid

Professional Introduction to 3-Iodo-1H-indazole-5-carboxylic acid (CAS No. 885521-46-0)

3-Iodo-1H-indazole-5-carboxylic acid, with the chemical formula C₇H₅IN₂O₂, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both an iodine substituent and a carboxylic acid functional group, make it a valuable building block for further chemical modifications and derivatization.

The CAS No. 885521-46-0 assigned to this compound underscores its distinct identity and distinguishes it from other structurally similar molecules. This unique identifier is crucial for researchers and chemists who engage in synthetic chemistry, drug discovery, and molecular biology studies. The compound's indazole core is a well-known scaffold in medicinal chemistry, often employed in the design of molecules targeting various biological pathways.

In recent years, 3-Iodo-1H-indazole-5-carboxylic acid has been explored as a key intermediate in the synthesis of inhibitors targeting enzymes involved in cancer metabolism. Specifically, studies have highlighted its utility in generating small-molecule inhibitors that modulate the activity of enzymes such as isocitrate dehydrogenase (IDH) and succinate dehydrogenase (SDH). These enzymes play critical roles in cellular energy metabolism and have been implicated in several cancers, making them attractive therapeutic targets.

One notable application of 3-Iodo-1H-indazole-5-carboxylic acid is in the development of compounds that exhibit inhibitory effects on IDH1 and IDH2 mutations, which are commonly found in acute myeloid leukemia (AML) and other hematological malignancies. The iodine atom at the 3-position of the indazole ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the attachment of diverse pharmacophores. This flexibility has allowed chemists to design libraries of derivatives with enhanced binding affinity and selectivity towards mutant IDH enzymes.

Moreover, research has demonstrated the utility of 3-Iodo-1H-indazole-5-carboxylic acid in constructing novel scaffolds for kinase inhibitors. Kinases are another class of enzymes frequently dysregulated in cancer, and their inhibition has emerged as a cornerstone strategy in oncology drug development. By leveraging the reactivity of the iodine atom and the carboxylic acid group, researchers have synthesized indazole-based kinase inhibitors that exhibit promising preclinical activity against various tumor types.

The carboxylic acid moiety at the 5-position of 3-Iodo-1H-indazole-5-carboxylic acid offers additional opportunities for chemical modification. It can be esterified to improve solubility or conjugated to other functional groups to enhance bioavailability or target specificity. For instance, peptidomimetic inhibitors targeting protein-protein interactions have been developed by incorporating indazole derivatives into larger molecular frameworks.

In addition to its applications in oncology, 3-Iodo-1H-indazole-5-carboxylic acid has shown potential in other therapeutic areas. Researchers have explored its use in developing compounds that modulate neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in neurological disorders like depression and Parkinson's disease. The structural versatility of this compound allows for fine-tuning of pharmacokinetic properties through strategic modifications.

The synthesis of 3-Iodo-1H-indazole-5-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors like indazole or its derivatives. The introduction of the iodine atom is often achieved through halogenation reactions using reagents such as N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS). Subsequent functionalization at the 5-position via carboxylation reactions further enhances its utility as an intermediate.

Recent advances in synthetic methodologies have improved the efficiency and scalability of producing 3-Iodo-1H-indazole-5-carboxylic acid, making it more accessible for industrial applications. Continuous flow chemistry techniques have been particularly effective in streamlining multi-step syntheses while maintaining high yields and purity standards. These innovations have enabled pharmaceutical companies to accelerate their drug discovery pipelines by rapidly generating libraries of indazole-based compounds for high-throughput screening.

The growing interest in 3-Iodo-1H-indazole-5-carboxylic acid underscores its importance as a chemical probe and building block in modern drug discovery. Its unique structural features combined with its synthetic accessibility make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds derived from 3-Iodo-1H-indazole-5-carboxylic acid are likely to play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic domains.